(2S)-2-[[2-[(2-Azaniumylacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoate

• CAS No.: 7451-76-5
• Product Name: (2S)-2-[[2-[(2-Azaniumylacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoate
• Molecular Formula: C10H15N5O4
• Molecular Weight: 269.26 g/mol
• IUPAC Name: 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoic acid
• Standard InChI: InChI=1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19)
• Standard InChIKey: PDAWDNVHMUKWJR-ZETCQYMHSA-N
• Isomeric SMILES: C1=C(NC=N1)C[C@@H](C(=O)[O-])NC(=O)CNC(=O)C[NH3+]
• SMILES: C1=C(NC=N1)CC(C(=O)O)NC(=O)CNC(=O)CN
• Canonical SMILES: C1=C(NC=N1)CC(C(=O)[O-])NC(=O)CNC(=O)C[NH3+]
• Appearance: Solid powder
• Description: Diglycyl-histidine is a tripeptide complexed with cupric ion designed to mimic specific Cu(II) transport site of ascorbate on albumin molecule; glycylglycylhistamine is An amine derived by enzymatic decarboxylation of histidine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: GGH
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: diglycyl-histidine; diglycylhistidine; Gly-Gly-His; glycyl glycyl histidine; glycyl-glycyl-histidine; glycylglycyl-L-histidine; glycylglycylhistamine; Ni-GGH; nickel glycyl-glycyl-histidine
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• PubChem Compound: 100097
• Last Modified: Nov 11 2021